(Z)-1,2-Dichloroethene
(Z)-1,2-Dichloroethene
1, 2-Dichloroethene, also called 1, 2-dichloroethylene, is a highly flammable, colorless liquid with a sharp, harsh odor. It is used to produce solvents and in chemical mixtures. You can smell very small amounts of 1, 2-dichloroethene in air (about 17 parts of 1, 2-dichloroethene per million parts of air [17 ppm]). There are two forms of 1, 2-dichloroethene; one is called cis-1, 2-dichloroethene and the other is called trans-1,2-di-chloroethene. Sometimes both forms are present as a mixture.
1,2-dichloroethylene, (cis isomers) appears as a clear colorless liquid with an ether-like odor. Flash point 36-39°F. Denser than water and insoluble in water. Vapors heavier than air. Used in the making of perfumes.
Cis-1,2-dichloroethene is a 1,2-dichloroethene.
1,2-dichloroethylene, (cis isomers) appears as a clear colorless liquid with an ether-like odor. Flash point 36-39°F. Denser than water and insoluble in water. Vapors heavier than air. Used in the making of perfumes.
Cis-1,2-dichloroethene is a 1,2-dichloroethene.
Brand Name:
Vulcanchem
CAS No.:
156-59-2
VCID:
VC0151661
InChI:
InChI=1S/C2H2Cl2/c3-1-2-4/h1-2H/b2-1-
SMILES:
C(=CCl)Cl
Molecular Formula:
C2H2Cl2
ClCH=CHCl
C2H2Cl2
ClCH=CHCl
C2H2Cl2
Molecular Weight:
96.94 g/mol
(Z)-1,2-Dichloroethene
CAS No.: 156-59-2
Reference Standards
VCID: VC0151661
Molecular Formula: C2H2Cl2
ClCH=CHCl
C2H2Cl2
Molecular Weight: 96.94 g/mol
CAS No. | 156-59-2 |
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Product Name | (Z)-1,2-Dichloroethene |
Molecular Formula | C2H2Cl2 ClCH=CHCl C2H2Cl2 |
Molecular Weight | 96.94 g/mol |
IUPAC Name | (Z)-1,2-dichloroethene |
Standard InChI | InChI=1S/C2H2Cl2/c3-1-2-4/h1-2H/b2-1- |
Standard InChIKey | KFUSEUYYWQURPO-UPHRSURJSA-N |
Isomeric SMILES | C(=C\Cl)\Cl |
SMILES | C(=CCl)Cl |
Canonical SMILES | C(=CCl)Cl |
Boiling Point | 140 °F at 760 mm Hg (NTP, 1992) 54.4 °C 60 °C 55 °C 118-140°F |
Colorform | Liquid Colorless liquid |
Density | 1.2837 at 68 °F (NTP, 1992) 1.2837 g/cu cm at 20 °C Relative density (water = 1): 1.28 (77°F): 1.27 |
Flash Point | 39 °F (NTP, 1992) 6.0 °C (42.8 °F) - closed cup 2.2 to 3.9 °C (closed cup) 2 °C c.c. 36-39°F |
Melting Point | -112.9 °F (NTP, 1992) -64.9 °C -80.0 °C -57 to -115°F |
Physical Description | 1,2-dichloroethylene, (cis isomers) appears as a clear colorless liquid with an ether-like odor. Flash point 36-39°F. Denser than water and insoluble in water. Vapors heavier than air. Used in the making of perfumes. COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Colorless liquid (usually a mixture of the cis & trans isomers) with a slightly acrid, chloroform-like odor. |
Description | 1, 2-Dichloroethene, also called 1, 2-dichloroethylene, is a highly flammable, colorless liquid with a sharp, harsh odor. It is used to produce solvents and in chemical mixtures. You can smell very small amounts of 1, 2-dichloroethene in air (about 17 parts of 1, 2-dichloroethene per million parts of air [17 ppm]). There are two forms of 1, 2-dichloroethene; one is called cis-1, 2-dichloroethene and the other is called trans-1,2-di-chloroethene. Sometimes both forms are present as a mixture. 1,2-dichloroethylene, (cis isomers) appears as a clear colorless liquid with an ether-like odor. Flash point 36-39°F. Denser than water and insoluble in water. Vapors heavier than air. Used in the making of perfumes. Cis-1,2-dichloroethene is a 1,2-dichloroethene. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | 1 to 5 mg/mL at 61° F (NTP, 1992) 0.05 M In water, 6.41X10+3 mg/L at 25 °C In water, 3.5X10+3 mg/L at 25 °C Slightly soluble in water Miscible with ethanol, ethyl ether, acetone; very soluble in benzene, chloroform Solubility in water: poor 0.4% |
Synonyms | (Z)-1,2-Dichloroethylene; 1,2-cis-Dichloroethene; 1,2-cis-Dichloroethylene; HCC 1130c; R 1130c; cis-1,2-Dichlorethylene; cis-1,2-Dichloroethene; cis-1,2-Dichloroethylene; cis-Dichloroethene; cis-Dichloroethylene |
Vapor Density | 3.34 (NTP, 1992) (Relative to Air) 3.54 g/L (at BP, 760 mm Hg) Relative vapor density (air = 1): 3.34 |
Vapor Pressure | 200 mm Hg at 77 °F ; 400 mm Hg at 106° F (NTP, 1992) 2.00X10+2 mm Hg at 25 °C 180-265 mmHg |
PubChem Compound | 643833 |
Last Modified | Nov 11 2021 |
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